N-(benzo[d][1,3]dioxol-5-yl)-3-(pyrrolidin-1-yl)propanamide oxalate

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-pyrrolidin-1-ylpropanamide;oxalic acid
• InChI: InChI=1S/C14H18N2O3.C2H2O4/c17-14(5-8-16-6-1-2-7-16)15-11-3-4-12-13(9-11)19-10-18-12;3-1(4)2(5)6/h3-4,9H,1-2,5-8,10H2,(H,15,17);(H,3,4)(H,5,6)
• InChI Key: PYFVVNDATHTZNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCC(=O)NC2=CC3=C(C=C2)OCO3.C(=O)(C(=O)O)O
• Molecular Formula: C16H20N2O7
• Molecular Weight: 352.34 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(pyrrolidin-1-yl)propanamide oxalate, also known as BPPO, is a chemical compound that has been widely used in scientific research. BPPO belongs to the class of amide compounds and has a molecular formula of C18H22N2O4.

Scientific Research Applications

Anticonvulsant Applications

Research has indicated that N-(benzo[d][1,3]dioxol-5-yl)-3-(pyrrolidin-1-yl)propanamide oxalate and its derivatives have potential as anticonvulsant agents. A study by Kamiński et al. (2015) focused on the synthesis and evaluation of new hybrid anticonvulsant agents derived from N-benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamides, showing promising results in preclinical seizure models in mice (Kamiński et al., 2015). Similarly, another study by Kamiński et al. (2016) synthesized and evaluated the anticonvulsant activity of related compounds, again showing potential in seizure models (Kamiński et al., 2016).

Electrochemical Activity

Lu et al. (2014) explored the electrochemical polymerization of pyrrole containing TEMPO side chains, investigating its electrocatalytic activity. This research implies potential applications of pyrrole derivatives, like N-(benzo[d][1,3]dioxol-5-yl)-3-(pyrrolidin-1-yl)propanamide oxalate, in electrochemical contexts (Lu et al., 2014).

Synthesis of Chiral Compounds

The work by Rackl et al. (2017) on synthesizing chiral tetrahydrofurans and pyrrolidines via visible-light-mediated deoxygenation is relevant. This research could suggest methods for the synthesis of pyrrolidine-containing compounds like N-(benzo[d][1,3]dioxol-5-yl)-3-(pyrrolidin-1-yl)propanamide oxalate (Rackl et al., 2017).

Anticancer Properties

Mansour et al. (2021) synthesized and evaluated the anticancer properties of new pyridine-3-carbonitrile derivatives. These derivatives, structurally related to N-(benzo[d][1,3]dioxol-5-yl)-3-(pyrrolidin-1-yl)propanamide oxalate, showed potential against breast cancer cells (Mansour et al., 2021).